Cas no 125836-44-4 (3-Hexanol, 1-methoxy-)

• Product Name: 3-Hexanol, 1-methoxy-
• CAS No: 125836-44-4
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• CID: 1222236
• PubChem ID: 61412499
• Update Time: 2025-04-20

3-Hexanol, 1-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanol, 1-methoxy-
• 1-methoxyhexan-3-ol
• DTXSID10734223
• AKOS010672837
• SCHEMBL17233052
• 125836-44-4

• Inchi： 1S/C7H16O2/c1-3-4-7(8)5-6-9-2/h7-8H,3-6H2,1-2H3
• InChI Key： IUDJTMLUZOYYBA-UHFFFAOYSA-N
• SMILES： OC(CCOC)CCC

Computed Properties

• Exact Mass: 132.11508
• Monoisotopic Mass: 132.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46